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Compound of Interest

Compound Name: CK2-IN-9

Cat. No.: B8570479 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for CK2-IN-9 was found. This guidance is

based on the safety information for a similar compound, "CK2 inhibitor 2," provided by the

same supplier, and general best practices for handling highly potent active pharmaceutical

ingredients (HPAPIs). Researchers should always perform a risk assessment and consult with

their institution's safety office before handling any new chemical.

CK2-IN-9 is a potent and selective inhibitor of Casein Kinase 2 (CK2), a protein kinase

implicated in various diseases, including cancer.[1][2] Due to its high potency, this compound

should be handled with care in a laboratory setting to minimize exposure and ensure the safety

of personnel.

Potential Hazards
Based on the Safety Data Sheet for a similar compound, "CK2 inhibitor 2," the potential

hazards of CK2-IN-9 may include:

Acute oral toxicity: Harmful if swallowed.

Skin irritation: May cause skin irritation upon contact.

Serious eye irritation: May cause serious eye irritation.
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A comprehensive approach to personal protective equipment is crucial when handling potent

compounds like CK2-IN-9. The following PPE is recommended to create a barrier between the

researcher and the chemical:

Gloves: Wear appropriate chemical-resistant gloves. It is advisable to double-glove.

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.

Lab Coat: A lab coat, preferably one that is disposable or dedicated to potent compound

work, must be worn.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) is recommended. All respiratory use should be in accordance

with the institution's respiratory protection program.

Handling Procedures
Adherence to strict handling protocols is essential to prevent contamination and exposure.

Engineering Controls:

Fume Hood: All weighing and solution preparation of CK2-IN-9 should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ventilated Enclosure: For procedures with a higher risk of aerosol generation, a ventilated

balance enclosure or glove box is recommended.

Operational Practices:

Preparation: Before starting work, ensure all necessary PPE is donned correctly and the

work area in the fume hood is clean and uncluttered.

Weighing: Use a dedicated set of spatulas and weigh paper for handling the solid compound.

Tare the balance with the weigh paper before adding the compound.

Solution Preparation: Add the solvent to the vessel containing the pre-weighed CK2-IN-9
powder slowly to avoid splashing. Cap the vessel securely before mixing.
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Cleaning: After handling, decontaminate all surfaces and equipment. A common practice is to

use a detergent solution followed by a solvent rinse.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan
All waste generated from handling CK2-IN-9 must be treated as hazardous waste.

Solid Waste: Contaminated solid waste, including gloves, weigh paper, and pipette tips,

should be collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a sealed and

properly labeled hazardous waste container.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

chemical waste vendor in accordance with local, state, and federal regulations.

Quantitative Data Summary
The following table summarizes key hazard information based on the SDS for "CK2 inhibitor 2".

Occupational Exposure Limits (OELs) for CK2-IN-9 have not been established. In the absence

of a specific OEL, it is prudent to handle the compound as a highly potent substance and

minimize exposure to the lowest reasonably achievable level.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8570479?utm_src=pdf-body
https://www.benchchem.com/product/b8570479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8570479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification
(based on CK2
inhibitor 2)

GHS Pictogram Signal Word Hazard Statement

Acute toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.

Skin

corrosion/irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation.

Serious eye

damage/eye irritation

(Category 2A)

GHS07 Warning
H319: Causes serious

eye irritation.
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Caption: Workflow for the safe handling of potent chemical compounds like CK2-IN-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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